Cas no 2419121-53-0 (4-[(E)-3-(4-Fluorosulfonyloxyphenyl)prop-2-enoyl]-1-methyl-2-nitrobenzene)

• Product Name: 4-[(E)-3-(4-Fluorosulfonyloxyphenyl)prop-2-enoyl]-1-methyl-2-nitrobenzene
• CAS No: 2419121-53-0
• MF: C₁₆H₁₂FNO₆S
• MW: 365.332986831665
• CID: 5361203
• PubChem ID: 154880911
• Update Time: 2025-07-21

4-[(E)-3-(4-Fluorosulfonyloxyphenyl)prop-2-enoyl]-1-methyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Z4328060307
• 4-[(E)-3-(4-Fluorosulfonyloxyphenyl)prop-2-enoyl]-1-methyl-2-nitrobenzene
• 4-[3-(4-methyl-3-nitrophenyl)-3-oxoprop-1-en-1-yl]phenyl sulfurofluoridate

• Inchi： 1S/C16H12FNO6S/c1-11-2-6-13(10-15(11)18(20)21)16(19)9-5-12-3-7-14(8-4-12)24-25(17,22)23/h2-10H,1H3/b9-5+
• InChI Key： WYMICVPHCAMVNH-WEVVVXLNSA-N
• SMILES： S(=O)(=O)(OC1C=CC(=CC=1)/C=C/C(C1C=CC(C)=C(C=1)[N+](=O)[O-])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 616
• XLogP3: 4
• Topological Polar Surface Area: 115

Additional information on 4-[(E)-3-(4-Fluorosulfonyloxyphenyl)prop-2-enoyl]-1-methyl-2-nitrobenzene

Recent Advances in the Study of 4-[(E)-3-(4-Fluorosulfonyloxyphenyl)prop-2-enoyl]-1-methyl-2-nitrobenzene (CAS: 2419121-53-0)

The compound 4-[(E)-3-(4-Fluorosulfonyloxyphenyl)prop-2-enoyl]-1-methyl-2-nitrobenzene (CAS: 2419121-53-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the role of this compound as a potent sulfonyl fluoride-based covalent inhibitor, which selectively targets active-site nucleophiles in enzymes. The presence of the fluorosulfonyloxy group enables the formation of stable covalent bonds with serine, threonine, or cysteine residues, making it a valuable tool for activity-based protein profiling (ABPP) and targeted drug design. Researchers have successfully synthesized this compound using a multi-step organic synthesis route, with the key step involving the coupling of 4-fluorosulfonyloxyphenylprop-2-enoic acid with 1-methyl-2-nitrobenzene.

In vitro studies have demonstrated that 4-[(E)-3-(4-Fluorosulfonyloxyphenyl)prop-2-enoyl]-1-methyl-2-nitrobenzene exhibits high selectivity towards specific enzyme families, including serine hydrolases and proteases. This selectivity is attributed to the electronic effects of the nitro and methyl substituents on the benzene ring, which modulate the reactivity of the fluorosulfonyloxy group. Furthermore, the compound has shown promising results in inhibiting cancer cell proliferation by targeting key metabolic enzymes, suggesting its potential as an anticancer agent.

Recent advancements in structural biology have provided insights into the binding mode of this compound with its target enzymes. X-ray crystallography studies have revealed that the compound forms a covalent adduct with the catalytic serine residue of the enzyme, leading to irreversible inhibition. This mechanism has been exploited in the development of novel therapeutic agents for diseases such as cancer, inflammation, and neurodegenerative disorders. Additionally, the compound's ability to cross the blood-brain barrier has opened new avenues for targeting central nervous system (CNS) diseases.

Despite its promising applications, challenges remain in optimizing the pharmacokinetic properties of 4-[(E)-3-(4-Fluorosulfonyloxyphenyl)prop-2-enoyl]-1-methyl-2-nitrobenzene. Current research is focused on improving its solubility, stability, and bioavailability through structural modifications. Recent efforts have explored the introduction of polar substituents and the use of prodrug strategies to enhance its therapeutic potential. These modifications aim to reduce off-target effects and improve the compound's safety profile.

In conclusion, 4-[(E)-3-(4-Fluorosulfonyloxyphenyl)prop-2-enoyl]-1-methyl-2-nitrobenzene represents a promising scaffold for the development of covalent inhibitors with broad applications in chemical biology and drug discovery. Ongoing research is expected to further elucidate its mechanism of action and expand its therapeutic utility. The compound's unique properties and recent advancements underscore its potential as a valuable tool for both basic research and clinical applications.